Cas no 1111104-12-1 (5-[3-(hydroxymethyl)phenyl]-1H-pyrimidin-2-one)

5-[3-(Hydroxymethyl)phenyl]-1H-pyrimidin-2-one is a heterocyclic organic compound featuring a pyrimidin-2-one core substituted with a hydroxymethylphenyl group at the 5-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The hydroxymethyl moiety enhances solubility and provides a versatile handle for further functionalization, while the pyrimidin-2-one scaffold offers hydrogen-bonding capabilities, making it valuable in molecular recognition and drug design. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic properties. The compound's synthetic accessibility and structural modularity further support its use as an intermediate in the development of bioactive molecules.
5-[3-(hydroxymethyl)phenyl]-1H-pyrimidin-2-one structure
1111104-12-1 structure
Product Name:5-[3-(hydroxymethyl)phenyl]-1H-pyrimidin-2-one
CAS No:1111104-12-1
MF:C11H10N2O2
MW:202.209302425385
MDL:MFCD11877019
CID:2606625
PubChem ID:53222247
Update Time:2025-05-28

5-[3-(hydroxymethyl)phenyl]-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-[3-(hydroxymethyl)phenyl]-1H-pyrimidin-2-one
    • 1111104-12-1
    • 3-(2-Oxo-1,2-dihydropyrimidin-5-yl)benzyl alcohol
    • 5-[3-(Hydroxymethyl)phenyl]pyrimidin-2(1H)-one
    • SB58919
    • MFCD11877019
    • 5-(3-(Hydroxymethyl)phenyl)pyrimidin-2-ol
    • 2-HYDROXY-5-(3-HYDROXYMETHYLPHENYL)PYRIMIDINE
    • DTXSID30686790
    • MDL： MFCD11877019
    • Inchi： 1S/C11H10N2O2/c14-7-8-2-1-3-9(4-8)10-5-12-11(15)13-6-10/h1-6,14H,7H2,(H,12,13,15)
    • InChI Key： BQNOEXYFUBUERJ-UHFFFAOYSA-N
    • SMILES： OCC1C=CC=C(C=1)C1C=NC(NC=1)=O

Computed Properties

  • Exact Mass: 202.074227566Da
  • Monoisotopic Mass: 202.074227566Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 61.7Ų

5-[3-(hydroxymethyl)phenyl]-1H-pyrimidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB322752-5 g
2-Hydroxy-5-(3-hydroxymethylphenyl)pyrimidine, 95%; .
 1111104-12-1 95%
5 g
 €1,159.00 2023-07-19
Chemenu
CM485923-1g
5-(3-(Hydroxymethyl)phenyl)pyrimidin-2-ol
 1111104-12-1 97%
1g
 $532 2023-02-03
abcr
AB322752-5g
2-Hydroxy-5-(3-hydroxymethylphenyl)pyrimidine, 95%; .
 1111104-12-1 95%
5g
 €1159.00 2025-04-22
Ambeed
A624331-1g
5-(3-(Hydroxymethyl)phenyl)pyrimidin-2-ol
 1111104-12-1 97%
1g
 $543.0 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1801477-1g
5-(3-(Hydroxymethyl)phenyl)pyrimidin-2-ol
 1111104-12-1 98%
1g
 ￥15069.00 2024-08-09

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